Cas no 953200-66-3 (N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide
• CAS No: 953200-66-3
• MF: C₂₀H₂₈ClN₃O₂
• MW: 377.908224105835
• CID: 5906422
• PubChem ID: 16886816
• Update Time: 2025-10-23

N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-chloro-4-methylphenyl)-N2-[(1-cyclopentyl-4-piperidinyl)methyl]-
• 953200-66-3
• VU0629196-1
• AKOS024489518
• F5016-0331
• N1-(3-chloro-4-methylphenyl)-N2-((1-cyclopentylpiperidin-4-yl)methyl)oxalamide
• N'-(3-chloro-4-methylphenyl)-N-[(1-cyclopentylpiperidin-4-yl)methyl]oxamide
• N'-(3-chloro-4-methylphenyl)-N-[(1-cyclopentylpiperidin-4-yl)methyl]ethanediamide
• N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide

• Inchi： 1S/C20H28ClN3O2/c1-14-6-7-16(12-18(14)21)23-20(26)19(25)22-13-15-8-10-24(11-9-15)17-4-2-3-5-17/h6-7,12,15,17H,2-5,8-11,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： VIJPNKJTIKJQOT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)C(NCC1CCN(C2CCCC2)CC1)=O

Computed Properties

• Exact Mass: 377.1870048g/mol
• Monoisotopic Mass: 377.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide

Introduction to N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide (CAS No. 953200-66-3)

N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 953200-66-3, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for various biochemical applications. The molecular architecture of this compound features a 3-chloro-4-methylphenyl group paired with a 1-cyclopentylpiperidin-4-yl moiety, linked through a methylethanediamide backbone. Such a configuration suggests potential interactions with biological targets, which has spurred extensive research into its pharmacological properties.

The significance of this compound lies in its potential to serve as a building block for the development of novel therapeutic agents. The presence of both chloro and methyl substituents on the aromatic ring enhances its reactivity, allowing for further functionalization. This characteristic is particularly valuable in medicinal chemistry, where modularity and adaptability are key factors in drug design. The 1-cyclopentylpiperidin-4-yl group, on the other hand, introduces a bulky, lipophilic element that can influence the compound's solubility and bioavailability, critical parameters in drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems. Compounds like N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide are being explored for their potential effects on receptors and ion channels involved in neurological disorders. Preliminary studies have hinted at its interaction with serotonin and dopamine receptors, suggesting a possible role in the treatment of conditions such as depression and anxiety. These findings are particularly intriguing given the growing demand for alternative treatments that offer improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloro-4-methylphenyl group typically begins with the chlorination of an aromatic precursor, followed by methylation at the desired position. Subsequently, the formation of the methylethanediamide linkage necessitates careful consideration of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale studies and clinical trials.

The pharmacokinetic profile of N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Studies have begun to explore its metabolic pathways and interactions with cytochrome P450 enzymes, which are responsible for drug metabolism. By elucidating these interactions, researchers can predict potential drug-drug interactions and tailor dosing regimens to maximize efficacy while minimizing adverse effects.

In addition to its pharmacological applications, this compound has shown promise in preclinical models as an antagonist or partial agonist at various receptors. The balance between affinity and selectivity is a delicate aspect of drug design, and compounds like N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide offer a unique opportunity to fine-tune these properties. By modifying specific regions of the molecule, researchers can enhance selectivity for desired targets while reducing off-target effects.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like this one. Molecular modeling techniques allow researchers to predict how N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide will interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other critical parameters that guide experimental design. By leveraging computational tools alongside traditional wet chemistry approaches, scientists can streamline the discovery pipeline and bring new treatments to market more quickly.

The future directions for research on N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide are multifaceted. Further exploration into its pharmacological effects will be essential to determine its potential as a therapeutic agent. Additionally, investigating its mechanisms of action will provide deeper insights into how it interacts with biological systems. As our understanding of disease pathways continues to evolve, compounds like this one may find applications in treating conditions beyond those initially considered.

In conclusion, N'-(3-chloro-4-methylphenyl)-N-(1-cyclopentylpiperidin-4-yl)methylethanediamide (CAS No. 953200-66-3) is a compound with significant promise in pharmaceutical research. Its unique molecular structure offers opportunities for modulating neurological pathways and other biological systems. With ongoing advancements in synthetic chemistry, computational methods, and preclinical evaluation techniques, this compound represents a valuable asset in the quest for novel therapeutic solutions.